N-Cyclopentyl-1'H-spiro[cyclohexane-1,2'-quinoxalin]-3'-amine

• IUPAC Name: N-cyclopentylspiro[1,4-dihydroquinoxaline-3,1'-cyclohexane]-2-imine
• InChI: InChI=1S/C18H25N3/c1-6-12-18(13-7-1)17(19-14-8-2-3-9-14)20-15-10-4-5-11-16(15)21-18/h4-5,10-11,14,21H,1-3,6-9,12-13H2,(H,19,20)
• InChI Key: WKPIPJDMFAYAFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=NC3CCCC3)NC4=CC=CC=C4N2
• Molecular Formula: C18H25N3
• Molecular Weight: 283.4 g/mol

Description

Spiro compounds, in which two cyclic rings are fused at a common carbon atom, are interesting skeletal systems in drug discovery due to their unique conformational features, structural complexity, and rigidity. The nitrogen-containing indeno[1,2-b]quinoxaline ring is a structurally fused active system and has notable applications in various fields of chemistry.

Synthesis Analysis

A concise organocatalytic method for the facile synthesis of some novel 1’H-spiro[cycloalkyl-1,2’-quinazolin]-4’(3’H)-ones via a one-pot, three-component condensation of isatoic anhydride, aryl or aliphatic amines, and a cyclic ketone has been described.

Molecular Structure Analysis

The nitrogen-containing indeno[1,2-b]quinoxaline ring is recognized as an important building block in organic synthesis. It’s used as a key construction block for producing a variety of indeno[1,2-b]quinoxaline-based spiro-heterocyclic frameworks.

Chemical Reactions Analysis

The reactions of indeno[1,2-b]quinoxalinone have been summarized as a key construction block for producing a variety of indeno[1,2-b]quinoxaline-based spiro-heterocyclic frameworks by means of a wide range of chemical reactions.

Physical And Chemical Properties Analysis

Stereoelectronic effects have a significant influence on the stability, structure, and reactivity of chemical compounds and on their physical and spectroscopic properties. A profound knowledge of these effects allows for a better understanding and prediction of these features.

Scientific Research Applications

• Drug Discovery and Medicinal Chemistry

  • Results/Outcomes : Some synthesized spiro-indenoquinoxalines exhibit interesting biological activities, making them promising candidates for new drug development.

• Anticancer Agents

  • Results/Outcomes : These compounds show promise in inhibiting cancer cell growth and may be explored for therapeutic use.

• Anti-Inflammatory and Antinociceptive Agents

  • Results/Outcomes : These compounds may have applications in pain relief and inflammation control.

• Herbicides

  • Results/Outcomes : These compounds can potentially be used for weed management in agriculture.

• Inhibitors of Specific Enzymes and Kinases

  • Results/Outcomes : These compounds may play a role in modulating enzyme activity and cellular processes.

• Structural Complexity and Rigidity in Drug Design

  • Results/Outcomes : These compounds can serve as interesting skeletal systems for drug discovery due to their rigidity and distinct conformations.

Future Directions

Spiro compounds and their derivatives have received special attention in medicinal chemistry because of their promising biological activity. Over the years, many synthetic methodologies have been established for the construction of spirocyclic compounds. Future research may focus on developing new synthetic strategies and exploring the pharmaceutical applications of these compounds.